Cas no 1448128-47-9 (1-(3-{4-(4-methoxybenzenesulfonyl)piperidin-1-ylsulfonyl}phenyl)ethan-1-one)

• Product Name: 1-(3-{4-(4-methoxybenzenesulfonyl)piperidin-1-ylsulfonyl}phenyl)ethan-1-one
• CAS No: 1448128-47-9
• MF: C₂₀H₂₃NO₆S₂
• MW: 437.529723405838
• CID: 5950151
• PubChem ID: 71809045
• Update Time: 2025-06-10

1-(3-{4-(4-methoxybenzenesulfonyl)piperidin-1-ylsulfonyl}phenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-{4-(4-methoxybenzenesulfonyl)piperidin-1-ylsulfonyl}phenyl)ethan-1-one
• 1-[3-[4-(4-methoxyphenyl)sulfonylpiperidin-1-yl]sulfonylphenyl]ethanone
• 1-(3-{[4-(4-methoxybenzenesulfonyl)piperidin-1-yl]sulfonyl}phenyl)ethan-1-one
• 1448128-47-9
• 1-(3-((4-((4-methoxyphenyl)sulfonyl)piperidin-1-yl)sulfonyl)phenyl)ethanone
• F6441-6794
• AKOS024564148

• Inchi： 1S/C20H23NO6S2/c1-15(22)16-4-3-5-20(14-16)29(25,26)21-12-10-19(11-13-21)28(23,24)18-8-6-17(27-2)7-9-18/h3-9,14,19H,10-13H2,1-2H3
• InChI Key： UDWVLQDBNMQGBD-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=CC(S(N2CCC(S(C3=CC=C(OC)C=C3)(=O)=O)CC2)(=O)=O)=C1)C

Computed Properties

• Exact Mass: 437.09667980g/mol
• Monoisotopic Mass: 437.09667980g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 767
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 115Ų

Additional information on 1-(3-{4-(4-methoxybenzenesulfonyl)piperidin-1-ylsulfonyl}phenyl)ethan-1-one

Comprehensive Overview of 1-(3-{4-(4-methoxybenzenesulfonyl)piperidin-1-ylsulfonyl}phenyl)ethan-1-one (CAS No. 1448128-47-9)

In the realm of organic chemistry and pharmaceutical research, 1-(3-{4-(4-methoxybenzenesulfonyl)piperidin-1-ylsulfonyl}phenyl)ethan-1-one (CAS No. 1448128-47-9) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its sulfonyl and piperidine moieties, is a subject of interest for researchers exploring novel therapeutic agents and chemical intermediates. Its molecular complexity and functional groups make it a valuable candidate for drug discovery and material science.

The compound's systematic name, 1-(3-{4-(4-methoxybenzenesulfonyl)piperidin-1-ylsulfonyl}phenyl)ethan-1-one, highlights its intricate architecture, which includes a methoxybenzenesulfonyl group attached to a piperidine ring, further linked to a phenyl moiety. Such structural features are often associated with enhanced bioavailability and target specificity, making it a focal point in medicinal chemistry and biochemical research. Researchers are particularly intrigued by its potential role in modulating enzyme activity and receptor interactions.

Recent trends in scientific literature and online searches reveal a growing curiosity about sulfonyl-based compounds and their applications in drug development. Questions such as "How do sulfonyl groups enhance drug stability?" or "What are the latest advancements in piperidine derivatives?" are frequently explored. This compound, with its dual sulfonyl functionality, aligns perfectly with these inquiries, offering a promising avenue for innovation in pharmaceutical formulations and biochemical assays.

From a synthetic perspective, 1-(3-{4-(4-methoxybenzenesulfonyl)piperidin-1-ylsulfonyl}phenyl)ethan-1-one exemplifies the versatility of modern organic synthesis techniques. Its preparation often involves multi-step reactions, including sulfonylation and N-alkylation, which are critical for achieving high purity and yield. The compound's CAS No. 1448128-47-9 serves as a unique identifier, facilitating accurate referencing in academic and industrial settings. This is particularly important for researchers collaborating across global laboratories.

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Looking ahead, the potential of 1-(3-{4-(4-methoxybenzenesulfonyl)piperidin-1-ylsulfonyl}phenyl)ethan-1-one extends beyond traditional applications. With the rise of computational chemistry and AI-driven drug design, this compound could play a pivotal role in virtual screening and molecular docking studies. Its structural attributes make it an ideal candidate for exploring structure-activity relationships (SAR), a hot topic in contemporary research.

To summarize, 1-(3-{4-(4-methoxybenzenesulfonyl)piperidin-1-ylsulfonyl}phenyl)ethan-1-one (CAS No. 1448128-47-9) represents a fascinating intersection of chemistry and innovation. Its multifaceted applications, coupled with the growing demand for specialty chemicals, position it as a compound of enduring relevance. Whether in academic research or industrial R&D, this molecule continues to inspire new discoveries and breakthroughs.